JWH 250 N-pentanoic acid metabolite

• IUPAC Name: 5-[3-[2-(2-methoxyphenyl)acetyl]indol-1-yl]pentanoic acid
• InChI: InChI=1S/C22H23NO4/c1-27-21-11-5-2-8-16(21)14-20(24)18-15-23(13-7-6-12-22(25)26)19-10-4-3-9-17(18)19/h2-5,8-11,15H,6-7,12-14H2,1H3,(H,25,26)
• InChI Key: ZJUJIZZOEBFIKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)C2=CN(C3=CC=CC=C32)CCCCC(=O)O
• Molecular Formula: C22H23NO4
• DSSTOX Substance ID: DTXSID701017817
• Molecular Weight: 365.4 g/mol
• CAS RN: 1379604-65-5

Description

JWH 250 N-pentanoic acid metabolite is a compound with the systematic name 5-[3-[2-(2-Methoxyphenyl)acetyl]indol-1-yl]pentanoic acid. It is expected to be a metabolite of JWH 250 that would be detectable both in serum and in urine.

Synthesis Analysis

JWH 250 is a cannabimimetic indole that is structurally and functionally related to JWH 015 and JWH 018. The N-pentanoic acid metabolite is expected to be a metabolite of JWH 250.

Molecular Structure Analysis

The molecular formula of JWH 250 N-pentanoic acid metabolite is C22H23NO4. The InChI code is InChI=1S/C22H23NO4/c1-27-21-11-5-2-8-16(21)14-20(24)18-15-23(13-7-6-12-22(25)26)19-10-4-3-9-17(18)19/h2-5,8-11,15H,6-7,12-14H2,1H3,(H,25,26).

Physical And Chemical Properties Analysis

The boiling point of JWH 250 N-pentanoic acid metabolite is predicted to be 589.5±40.0 °C, and its density is predicted to be 1.18±0.1 g/cm3. Its solubility in DMF is 30 mg/ml, in DMF:PBS (pH 7.2) (1:1) is 0.5 mg/ml, and in DMSO is 20 mg/ml.

Scientific Research Applications

Synthetic Cannabinoid Research

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Metabolism Studies

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Structural and Functional Analysis

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Drug Screening

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Safety and Hazards

This material should be considered hazardous until information to the contrary becomes available. It is advised not to ingest, swallow, or inhale. It should not get in eyes, on skin, or on clothing. Thorough washing is recommended after handling.

Synthesis routes and methods

Procedure details

Ethyl 5-(3-(2-(2-methoxyphenyl)acetyl)-1H-indol-1-yl)pentanoate [Ethyl N-(carboxybutyrate) JWH-250] 7 (856 mg, 2.18 mmol) was dissolved in tertahydrofuran (15 ml) and water (15 ml) was added followed by potassium hydroxide (287 mg, 4.36 mmol). The reaction mixture was stirred at room temperature overnight. The solvent was removed in vacuo, the residue was acidified to pH 3 and extracted three times with ethyl acetate (3×50 ml). The organic fractions were combined, dried over sodium sulphate and concentrated under vacuo. The residue was purified by column chromatography (silica gel, 50%-100% ethyl acetate in hexane) and then recrystalised from ethylacetate/hexane to give 565 mg (71%) 5-(3-(2-(2-methoxyphenyl)acetyl)-1H-indol-1-yl)pentanoic acid [N-(carboxybutyric acid) JWH-250] (Hapten 2) as a white solid.